Cas no 63855-88-9 (Benzenemethanol, a-(2-phenylcyclopropyl)-, [1a(R*),2b]- (9CI))

• Product Name: Benzenemethanol, a-(2-phenylcyclopropyl)-, [1a(R*),2b]- (9CI)
• CAS No: 63855-88-9
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 517890
• PubChem ID: 44835
• Update Time: 2025-04-19

Benzenemethanol, a-(2-phenylcyclopropyl)-, [1a(R*),2b]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(2-phenylcyclopropyl)-, [1a(R*),2b]- (9CI)
• phenyl-(2-phenylcyclopropyl)methanol

• Inchi： 1S/C16H16O/c17-16(13-9-5-2-6-10-13)15-11-14(15)12-7-3-1-4-8-12/h1-10,14-17H,11H2
• InChI Key： MQINXSLAFBQJMF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 224.12018
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives